1-(3,4-dihydroquinolin-1(2H)-yl)-2,2-dimethylbutan-1-one

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2,2-dimethylbutan-1-one
• InChI: InChI=1S/C15H21NO/c1-4-15(2,3)14(17)16-11-7-9-12-8-5-6-10-13(12)16/h5-6,8,10H,4,7,9,11H2,1-3H3
• InChI Key: YCXZSAIIUPTYHY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C(=O)N1CCCC2=CC=CC=C21

Description

1-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-2,2-DIMETHYL-1-BUTANONE is a compound that belongs to the class of quinoline derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-2,2-DIMETHYL-1-BUTANONE typically involves the reaction of 3,4-dihydroquinoline with 2,2-dimethyl-1-butanone under specific conditions. The reaction is often catalyzed by acids or bases, and the choice of solvent can significantly impact the yield and purity of the final product. Common solvents used include ethanol, methanol, and tetrahydrofuran (THF) .

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of high-pressure reactors and advanced purification techniques, such as chromatography, can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-2,2-DIMETHYL-1-BUTANONE undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of quinoline derivatives with different oxidation states.

Reduction: Reduction reactions typically involve hydrogenation using catalysts like palladium on carbon (Pd/C) or platinum oxide (PtO2), resulting in the formation of reduced quinoline derivatives.

Substitution: Nucleophilic substitution reactions can occur at the quinoline ring, where halogenated derivatives can be synthesized using reagents like sodium halides in the presence of a suitable catalyst.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Palladium on carbon (Pd/C), platinum oxide (PtO2).

Catalysts: Acidic or basic catalysts, depending on the reaction type.

Solvents: Ethanol, methanol, tetrahydrofuran (THF).

Major Products Formed: The major products formed from these reactions include various quinoline derivatives with altered functional groups, which can exhibit different biological activities and chemical properties .

Scientific Research Applications

Chemistry: It serves as a precursor for the synthesis of more complex quinoline derivatives, which are valuable in organic synthesis and material science.

Biology: The compound has shown potential as an inhibitor of certain enzymes, making it a candidate for further studies in enzyme inhibition and protein interaction.

Medicine: Quinoline derivatives, including this compound, have been explored for their antimalarial, antimicrobial, and anticancer properties.

Industry: The compound’s unique structural features make it useful in the development of new materials with specific properties, such as fluorescence and conductivity.

Mechanism of Action

The mechanism by which 1-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-2,2-DIMETHYL-1-BUTANONE exerts its effects involves interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects.

Pathways Involved: It may influence signaling pathways related to cell proliferation, apoptosis, and inflammation, contributing to its potential therapeutic effects.

Comparison with Similar Compounds

Quinoline: A basic structure from which many derivatives, including 1-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-2,2-DIMETHYL-1-BUTANONE, are synthesized.

2,3-Dihydroquinolin-4(1H)-one: Another quinoline derivative with similar biological activities but different structural features.

1,2,4-Benzothiadiazine-1,1-dioxide: A compound with a different core structure but similar pharmacological properties.

Uniqueness: 1-[3,4-DIHYDRO-1(2H)-QUINOLINYL]-2,2-DIMETHYL-1-BUTANONE stands out due to its specific substitution pattern, which imparts unique chemical and biological properties.